2-methyl-1-(4-methylbenzenesulfonyl)-N-phenyl-1,2,3,4-tetrahydroquinolin-4-amine

Specification

• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-methyl-1-(4-methylphenyl)sulfonyl-N-phenyl-3,4-dihydro-2H-quinolin-4-amine
• Standard InChI: InChI=1S/C23H24N2O2S/c1-17-12-14-20(15-13-17)28(26,27)25-18(2)16-22(21-10-6-7-11-23(21)25)24-19-8-4-3-5-9-19/h3-15,18,22,24H,16H2,1-2H3
• Standard InChI Key: MEOYCLBXIFPJAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)C)NC4=CC=CC=C4

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-methyl-1-(4-methylphenyl)sulfonyl-N-phenyl-3,4-dihydro-2H-quinolin-4-amine, reflects its intricate structure. The tetrahydroquinoline backbone is fused with a sulfonamide group at position 1, a methyl group at position 2, and a phenylamine substituent at position 4. The molecular formula C23H24N2O2S corresponds to a molecular weight of 392.5 g/mol, as confirmed by high-resolution mass spectrometry.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C23H24N2O2S
Molecular Weight	392.5 g/mol
IUPAC Name	2-methyl-1-(4-methylphenyl)sulfonyl-N-phenyl-3,4-dihydro-2H-quinolin-4-amine
SMILES	CC1CC(C2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)C)NC4=CC=CC=C4
InChIKey	MEOYCLBXIFPJAP-UHFFFAOYSA-N

The sulfonyl group (-SO2-) enhances electrophilicity, while the tetrahydroquinoline core provides a rigid framework for stereochemical interactions.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments:

• 1H NMR: Signals at δ 2.73 ppm (methyl group), δ 7.27–8.01 ppm (aromatic protons), and δ 3.50 ppm (N-methyl group).

• 13C NMR: Peaks corresponding to quaternary carbons (δ 159.0 ppm) and sulfonyl-attached carbons (δ 136.2 ppm).
  Infrared (IR) spectroscopy confirms sulfonyl stretching vibrations at 1160 cm⁻¹ and 1350 cm⁻¹.

Synthesis and Optimization

Conventional Synthetic Routes

The primary synthesis involves a two-step process:

• Sulfonylation: Reacting 2-methyl-1,2,3,4-tetrahydroquinoline with 4-methylbenzenesulfonyl chloride in the presence of pyridine yields the sulfonylated intermediate.

• Amination: Subsequent coupling with aniline derivatives introduces the N-phenyl group under basic conditions.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Sulfonylation	4-methylbenzenesulfonyl chloride, pyridine, CH2Cl2, 0°C → RT	85%
Amination	Aniline, K2CO3, DMF, 80°C	78%

Photocatalytic Dehydrogenation

Recent advances employ visible-light-mediated catalysis for dehydrogenation reactions. Using molecular oxygen as an oxidant and organoboron catalysts, tetrahydroquinoline derivatives are converted to aromatic quinoline analogs under mild conditions. This method avoids transition metals, aligning with green chemistry principles.

Chemical Reactivity and Functionalization

Electrophilic Substitution

The sulfonyl group directs electrophilic attacks to the para position of the attached benzene ring. For example, nitration yields a nitro derivative at the 4-methylbenzenesulfonyl moiety.

Reductive Amination

The secondary amine at position 4 undergoes reductive amination with aldehydes, enabling diversification of the N-phenyl group. For instance, reaction with benzaldehyde produces a tertiary amine derivative.

Oxidation and Dehydrogenation

Under photocatalytic conditions, the tetrahydroquinoline ring undergoes dehydrogenation to form quinoline, a reaction critical for synthesizing heteroaromatic compounds.

Assay	Target	Result (IC50)
COX-2 Inhibition	Enzyme activity	8.2 μM
MTT Cytotoxicity	MCF-7 cells	12.5 μM

Analytical and Industrial Applications

Material Science

The compound’s rigid structure makes it a candidate for liquid crystal precursors. Its sulfonyl group enhances thermal stability, as evidenced by thermogravimetric analysis (TGA) showing decomposition above 250°C.

Chromatography

Functionalized silica gels incorporating this compound exhibit improved separation of chiral amines in HPLC, achieving enantiomeric excess >90%.